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Compound of Interest

Compound Name: Diethyl sec-butylethylmalonate

Cat. No.: B054290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical

specifications of Diethyl sec-butylethylmalonate, a key intermediate in pharmaceutical

synthesis. The document outlines key suppliers, their product specifications, and detailed

experimental protocols for its synthesis.

Commercial Suppliers and Product Specifications
Diethyl sec-butylethylmalonate is available from a range of chemical suppliers, catering to

research and development as well as larger-scale production needs. The purity of the

commercially available product typically ranges from 95% to over 97%, as determined by Gas

Chromatography (GC). Below is a summary of prominent suppliers and their listed

specifications. It is important to note that while general purity is often listed, detailed impurity

profiles are typically found in lot-specific Certificates of Analysis (CoA), which are available

upon request from the suppliers.
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Supplier
Product
Number/
Name

Purity
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Additiona
l
Informati
on

CP Lab

Safety

Diethyl

sec-

Butylmalon

ate

min 95%

(GC)[1]
83-27-2[1]

C11H20O4

[1]
216.28[1]

For

profession

al

manufactur

ing,

research,

and

industrial

use only.[1]

ChemScen

e

CS-

W014844
≥97%[2] 83-27-2[2]

C11H20O4

[2]
216.28[2]

Store at

room

temperatur

e.[2]

Tokyo

Chemical

Industry

(TCI)

B0384
>95.0%

(GC)
83-27-2 C11H20O4 216.28

Appearanc

e:

Colorless

to Almost

colorless

clear liquid.

Santa Cruz

Biotechnol

ogy

sc-253381
Not

specified
83-27-2 C11H20O4 216.28

For

Research

Use Only.

Lot-specific

data on

CoA.[3]

Alfa Aesar

(Thermo

Fisher

Scientific)

ALFAAL12

253
<=100% 83-27-2[4] C11H20O4 216.28

Provided in

a Safety

Data

Sheet.[4]
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ChemicalB

ook

CB733534

3

99% (from

some

suppliers)

[5]

83-27-2[5] C11H20O4 216.27

Aggregates

multiple

suppliers.

[5]

Physicochemical Properties
Property Value Source

Appearance Colorless Liquid [4]

Boiling Point 110-114°C at 18 mmHg [6]

Density ~0.98 g/cm³ [6]

Refractive Index 1.4230-1.4260 [6]

Storage Temperature
2-8°C recommended by some

sources
[6]

Solubility
Slightly soluble in Chloroform

and sparingly in Methanol.
[6]

Experimental Protocols
A detailed and reliable experimental protocol for the synthesis of Diethyl sec-butylmalonate is

provided by Organic Syntheses, a reputable source for organic chemistry procedures.

Synthesis of Diethyl sec-butylmalonate
This procedure details the alkylation of diethyl malonate with sec-butyl bromide.

Materials:

Absolute Ethanol

Sodium

Diethyl malonate
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sec-Butyl bromide

Procedure:

In a 2-liter three-necked round-bottomed flask equipped with a long, wide-bore reflux

condenser, 700 ml of absolute ethanol is placed.[7]

To the ethanol, 35 g (1.52 gram atoms) of sodium, cut into suitably sized pieces, is added.[7]

Once all the sodium has reacted, the flask is heated on a steam cone.[7]

250 g (1.56 moles) of diethyl malonate is added in a steady stream with stirring.[7]

Following the addition of the ester, 210 g (1.53 moles) of sec-butyl bromide is added at a rate

that maintains reflux due to the heat of the reaction.[7]

The reaction mixture is then stirred and refluxed for 48 hours.[7]

After the reflux period, the condenser is arranged for downward distillation, and the ethanol

is removed by distillation.[7]

The resulting product is Diethyl sec-butylmalonate. Further purification can be achieved by

vacuum distillation.

Logical Relationships and Workflows
The following diagrams illustrate the synthesis pathway and the general experimental workflow

for producing Diethyl sec-butylmalonate.
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Synthesis of Diethyl sec-butylethylmalonate
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Synthesis Pathway for Diethyl sec-butylethylmalonate
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Experimental Workflow for Diethyl sec-butylethylmalonate Synthesis

Start: Prepare Sodium Ethoxide in Ethanol

Add Diethyl Malonate

Add sec-Butyl Bromide and Reflux for 48h

Distill off Ethanol

Aqueous Workup and Extraction

Purify by Vacuum Distillation

Final Product: Diethyl sec-butylethylmalonate
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General Barbiturate Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Sourcing and Technical Guide for Diethyl
sec-Butylethylmalonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054290#commercial-suppliers-of-diethyl-sec-
butylethylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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